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Compound of Interest

Compound Name: 3-Methoxypyridine

Cat. No.: B1294695

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxypyridine, also known by its synonym beta-Methoxypyridine, is a heterocyclic
aromatic organic compound with the chemical formula CeH7NO. It belongs to the family of
methoxypyridines, where a methoxy group is substituted on the pyridine ring. The position of
the methoxy group at the 3-position of the pyridine ring imparts specific chemical reactivity and
properties that make it a valuable building block in organic synthesis, particularly in the fields of
medicinal chemistry and materials science. This technical guide provides a comprehensive
overview of 3-Methoxypyridine, including its chemical properties, synthesis, and key
applications in research and development.

Chemical and Physical Properties

A summary of the key physicochemical properties of 3-Methoxypyridine is presented in the
table below. These properties are crucial for its handling, storage, and application in various
experimental setups.
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Property Value

Molecular Formula CeH7NO

Molecular Weight 109.13 g/mol

CAS Number 7295-76-3

Synonyms beta-Methoxypyridine, Pyridine, 3-methoxy-
Appearance Clear colorless to slightly yellow liquid
Boiling Point 65 °C at 15 mmHg

Density 1.083 g/mL at 25 °C

Refractive Index (n20/D) 1.518

Flash Point 71 °C (159.8 °F) - closed cup

Solubility Soluble in water and common organic solvents
pKa (Strongest Basic) 4.81

LogP 0.990

Synthesis of 3-Methoxypyridine

The synthesis of 3-Methoxypyridine is most commonly achieved through the O-methylation of
3-hydroxypyridine. Several methylation agents and conditions have been explored to achieve
selective O-methylation over the competing N-methylation of the pyridine ring nitrogen. A
general workflow for this synthesis is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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